Cas no 57644-67-4 (1H-2-BENZAZEPINE, 2,3,4,5-TETRAHYDRO-7-METHOXY-, HYDROCHLORIDE)

• Product Name: 1H-2-BENZAZEPINE, 2,3,4,5-TETRAHYDRO-7-METHOXY-, HYDROCHLORIDE
• CAS No: 57644-67-4
• MF: C₁₁H₁₆ClNO
• MW: 213.703842163086
• MDL: MFCD17167196
• CID: 3214626
• PubChem ID: 12234844
• Update Time: 2025-07-09

1H-2-BENZAZEPINE, 2,3,4,5-TETRAHYDRO-7-METHOXY-, HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• 1H-2-BENZAZEPINE, 2,3,4,5-TETRAHYDRO-7-METHOXY-, HYDROCHLORIDE
• HCA64467
• 7-methoxy-2,3,4,5-tetrahydro-1H-2-benzazepine;hydrochloride
• 57644-67-4
• AKOS025440229
• EN300-68700
• 7-Methoxy-2,3,4,5-tetrahydro-1H-benzo[c]azepine hydrochloride
• SCHEMBL17965624
• 7-methoxy-2,3,4,5-tetrahydro-1H-2-benzazepinehydrochloride
• 7-Methoxy-2,3,4,5-tetrahydro-1H-benzo[c]azepine HCl
• 7-methoxy-2,3,4,5-tetrahydro-1H-2-benzazepine hydrochloride
• 889-591-1
• Z1263602462
• AS-35747
• CS-0138274
• MFCD17167196

• MDL： MFCD17167196
• Inchi： 1S/C11H15NO.ClH/c1-13-11-5-4-10-8-12-6-2-3-9(10)7-11;/h4-5,7,12H,2-3,6,8H2,1H3;1H
• InChI Key： NTELMXWTMUCAEW-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C=CC2CNCCCC=2C=1

Computed Properties

• Exact Mass: 213.0920418Da
• Monoisotopic Mass: 213.0920418Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines Benzazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines

Additional information on 1H-2-BENZAZEPINE, 2,3,4,5-TETRAHYDRO-7-METHOXY-, HYDROCHLORIDE

1H-2-BENZAZEPINE, 2,3,4,5-TETRAHYDRO-7-METHOXY-, HYDROCHLORIDE

The compound with CAS No. 57644-67-4, known as 1H-2-benzazepine, 2,3,4,5-tetrahydro-7-methoxy-, hydrochloride, is a fascinating molecule with significant potential in various fields of research and application. This compound belongs to the class of tetrahydrobenzazepines, which are derivatives of benzazepine with a partially saturated ring system. The presence of the methoxy group at the 7-position introduces unique electronic and steric properties to the molecule, making it a subject of interest in medicinal chemistry and pharmacology.

Recent studies have highlighted the 1H-2-benzazepine framework as a promising scaffold for drug development. Researchers have explored its potential as a neuroprotective agent, particularly in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The tetrahydro substitution pattern in this compound contributes to its enhanced bioavailability and stability in biological systems. Furthermore, the hydrochloride salt form ensures optimal solubility and pharmacokinetic properties, making it suitable for oral administration.

The synthesis of 1H-2-benzazepine derivatives has been optimized through various methodologies. One notable approach involves the use of palladium-catalyzed coupling reactions to construct the benzazepine core. This method not only enhances the efficiency of synthesis but also allows for the incorporation of diverse substituents at various positions on the ring system. The methoxy group at position 7 plays a critical role in modulating the compound's activity by influencing its interaction with biological targets such as enzymes and receptors.

Recent advancements in computational chemistry have enabled researchers to perform detailed docking studies on this compound. These studies have revealed that 1H-2-benzazepine derivatives exhibit strong binding affinities to several therapeutic targets, including monoamine oxidase (MAO) and acetylcholinesterase (AChE). Such findings underscore their potential as candidates for treating conditions associated with neurotransmitter imbalances.

In addition to its pharmacological applications, 1H-2-benzazepine hydrochloride has also been investigated for its role in chemical biology. Its ability to modulate cellular signaling pathways makes it a valuable tool for studying disease mechanisms at a molecular level. For instance, studies have demonstrated its capacity to inhibit certain kinases involved in inflammation and cancer progression.

The development of 1H-2-benzazepine-based drugs is further supported by their favorable safety profiles observed in preclinical studies. Toxicological evaluations have shown minimal adverse effects at therapeutic doses, suggesting a high margin of safety for potential human use.

In conclusion, 1H-2-benzazepine hydrochloride (CAS No. 57644-67-4) represents a versatile and promising molecule with broad applications in drug discovery and development. Its unique chemical structure, combined with recent advancements in synthetic and computational techniques, positions it as a key player in addressing unmet medical needs across various therapeutic areas.